Cas no 879123-84-9 (2-(2-phenoxyacetamido)propanoic acid)

• Product Name: 2-(2-phenoxyacetamido)propanoic acid
• CAS No: 879123-84-9
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 891788
• PubChem ID: 2787611
• Update Time: 2025-04-19

2-(2-phenoxyacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AURORA 1535
• 2-(2-phenoxyacetamido)propanoic acid

• Inchi： 1S/C11H13NO4/c1-8(11(14)15)12-10(13)7-16-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,13)(H,14,15)
• InChI Key： GKMBJDLBNSHJLJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(NC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.237
• Boiling Point: 489.8°C at 760 mmHg
• Flash Point: 250°C
• Refractive Index: 1.54
• PSA: 75.63000
• LogP: 1.04560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives